N-(2,2-dichloro-1-hydroxyethyl)-4-fluorobenzamide
Overview
Description
N-(2,2-dichloro-1-hydroxyethyl)-4-fluorobenzamide is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is commonly referred to as DFBA and has been studied extensively for its potential applications in various fields of research.
Mechanism Of Action
DFBA exerts its biological activity by inhibiting the activity of certain enzymes in the body. Specifically, DFBA inhibits the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDAC activity, DFBA can alter gene expression patterns in cells, leading to changes in cell behavior and function.
Biochemical And Physiological Effects
DFBA has been shown to have a variety of biochemical and physiological effects in cells. Some of the most notable effects include the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of viral replication in infected cells, and the modulation of immune cell function.
Advantages And Limitations For Lab Experiments
DFBA has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high level of purity, making it suitable for use in a variety of assays. However, DFBA also has some limitations. It can be toxic to cells at high concentrations, and its effects can be highly dependent on the specific cell type and experimental conditions used.
Future Directions
There are several potential future directions for research involving DFBA. One area of interest is the development of DFBA-based drugs for the treatment of cancer and infectious diseases. Additionally, further research is needed to fully understand the mechanisms underlying DFBA's biological activity and to identify potential new targets for therapeutic intervention. Finally, there is potential for the development of new synthetic methods for producing DFBA and related compounds, which could lead to the discovery of new and more potent compounds with improved biological activity.
Synthesis Methods
DFBA can be synthesized through a multistep process involving several chemical reactions. The most commonly used method involves the reaction of 4-fluorobenzoic acid with thionyl chloride to produce 4-fluorobenzoyl chloride. This is then reacted with 2,2-dichloroethanol to produce DFBA.
Scientific Research Applications
DFBA has been used in various scientific research applications due to its unique properties. One of the most common uses of DFBA is in the field of medicinal chemistry. DFBA has been studied for its potential use as a drug candidate for various diseases, including cancer and infectious diseases.
properties
CAS RN |
1208-18-0 |
|---|---|
Product Name |
N-(2,2-dichloro-1-hydroxyethyl)-4-fluorobenzamide |
Molecular Formula |
C9H8Cl2FNO2 |
Molecular Weight |
252.07 g/mol |
IUPAC Name |
N-(2,2-dichloro-1-hydroxyethyl)-4-fluorobenzamide |
InChI |
InChI=1S/C9H8Cl2FNO2/c10-7(11)9(15)13-8(14)5-1-3-6(12)4-2-5/h1-4,7,9,15H,(H,13,14) |
InChI Key |
WRQDGPXEQMJEKS-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1C(=O)NC(C(Cl)Cl)O)F |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC(C(Cl)Cl)O)F |
synonyms |
N-(2,2-Dichloro-1-hydroxyethyl)-4-fluorobenzamide |
Origin of Product |
United States |
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